Cas no 159264-96-7 (1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-)
159264-96-7 structure
Product Name:1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
CAS No:159264-96-7
MF:C18H18O2
MW:266.334325313568
CID:216580
PubChem ID:197364
Update Time:2025-04-19
1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
- 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-3-phenylpropan-1-one
- 1-(2,3-Dihydro-2-methyl-5-benzofuranyl)-3-phenyl-1-propanone
- 2-Methyl-5-(3-phenylpropionyl)-1-benzoxolane
- BRN 7252459
- DTXSID50936082
- Oprea1_358608
- AKOS003592527
- 2-M-PP-B
- 159264-96-7
- 1-Propanone, 1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl-
-
- Inchi: 1S/C18H18O2/c1-13-11-16-12-15(8-10-18(16)20-13)17(19)9-7-14-5-3-2-4-6-14/h2-6,8,10,12-13H,7,9,11H2,1H3
- InChI Key: BIDJZAWEWJHSNW-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(CCC3C=CC=CC=3)=O)=CC=2CC1C
Computed Properties
- Exact Mass: 266.13074
- Monoisotopic Mass: 266.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.117
- Boiling Point: 436.5°C at 760 mmHg
- Flash Point: 196.3°C
- Refractive Index: 1.579
- PSA: 26.3
1-Propanone,1-(2,3-dihydro-2-methyl-5-benzofuranyl)-3-phenyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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